Cas no 2422046-61-3 ((S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide)

• Product Name: (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide
• CAS No: 2422046-61-3
• MF: C₁₇H₁₆ClN₃O₄S
• MW: 393.84
• CID: 4761536
• Update Time: 2025-05-21

(S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[[(5S)-3-[4-(acetylamino)phenyl]-2-oxo-5-oxazolidinyl]methyl]-5-chloro-
• (S)-N-((3-(4-acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide
• (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide

• Inchi： 1S/C17H16ClN3O4S/c1-10(22)20-11-2-4-12(5-3-11)21-9-13(25-17(21)24)8-19-16(23)14-6-7-15(18)26-14/h2-7,13H,8-9H2,1H3,(H,19,23)(H,20,22)/t13-/m0/s1
• InChI Key： BXMKQFJSSNEYSN-ZDUSSCGKSA-N
• SMILES： C1(C(NC[C@@H]2OC(=O)N(C3=CC=C(NC(C)=O)C=C3)C2)=O)SC(Cl)=CC=1

Additional information on (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide

Comprehensive Analysis of (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide (CAS No. 2422046-61-3)

The compound (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide, identified by its CAS No. 2422046-61-3, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a 5-chlorothiophene-2-carboxamide moiety and an oxazolidinone core makes it a promising candidate for targeting specific biological pathways.

In recent years, the scientific community has shown increasing interest in oxazolidinone derivatives due to their broad-spectrum biological activities. The (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide stands out for its potential role in addressing unmet medical needs. Researchers are particularly intrigued by its possible applications in combating antibiotic resistance, a pressing global health concern. The compound's structural complexity and chiral center (S-configuration) further enhance its specificity and efficacy.

The synthesis of CAS No. 2422046-61-3 involves sophisticated organic chemistry techniques, including asymmetric synthesis and amide coupling reactions. Its 4-acetamidophenyl group contributes to improved pharmacokinetic properties, while the chlorothiophene moiety enhances binding affinity to target proteins. These features make it a valuable subject for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

From a therapeutic perspective, (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide has shown promise in preclinical studies. Its mechanism of action, though not fully elucidated, appears to involve modulation of key enzymatic processes. This aligns with current trends in precision medicine, where targeted therapies are prioritized over broad-spectrum approaches. The compound's potential applications extend to areas such as inflammation management and metabolic disorders, topics frequently searched in academic and pharmaceutical circles.

The growing demand for novel bioactive molecules has placed CAS No. 2422046-61-3 under the spotlight. Its unique combination of a 2-oxooxazolidin scaffold and thiophene-carboxamide functionality offers multiple sites for structural modification, making it a versatile platform for drug design. Researchers are exploring its derivatives to enhance solubility, bioavailability, and target selectivity—key parameters in modern drug development.

In the context of intellectual property, (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide represents a valuable asset for pharmaceutical companies. Its patent landscape and potential for commercialization are subjects of active discussion in industry forums. The compound's relevance to current healthcare challenges, such as the need for new antimicrobial agents, further amplifies its significance.

Analytical characterization of CAS No. 2422046-61-3 employs advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and stereochemical integrity, ensuring reliable results in biological assays. The 5-chlorothiophene-2-carboxamide segment, in particular, has been extensively studied for its electronic properties and conformational stability.

As the scientific community continues to explore oxazolidinone-based therapeutics, (S)-N-((3-(4-Acetamidophenyl)-2-oxooxazolidin-5-yl)methyl)-5-chlorothiophene-2-carboxamide remains at the forefront of innovation. Its potential to address complex biological targets while minimizing off-effects positions it as a compelling candidate for further investigation. With ongoing research and development, this compound may soon transition from laboratory benches to clinical applications, marking a new chapter in pharmaceutical science.